H-Arg-Ala-OH Acetate

• IUPAC Name: acetic acid;(2S)-2-[[(2S)-2-amino-5-(diaminomethylideneamino)pentanoyl]amino]propanoic acid
• InChI: InChI=1S/C9H19N5O3.C2H4O2/c1-5(8(16)17)14-7(15)6(10)3-2-4-13-9(11)12;1-2(3)4/h5-6H,2-4,10H2,1H3,(H,14,15)(H,16,17)(H4,11,12,13);1H3,(H,3,4)/t5-,6-;/m0./s1
• InChI Key: BMXLURXNIVKILR-GEMLJDPKSA-N
• Canonical SMILES: CC(C(=O)O)NC(=O)C(CCCN=C(N)N)N.CC(=O)O
• Isomeric SMILES: C[C@@H](C(=O)O)NC(=O)[C@H](CCCN=C(N)N)N.CC(=O)O
• Molecular Formula: C11H23N5O5
• Molecular Weight: 305.33 g/mol

Description

“H-Arg-Ala-OH Acetate” is a salt with a molecular weight of 305.33. It is known to be a taste-enhancing dipeptide. It has been found to inhibit angiotensin 1-converting enzyme (ACE) and yeast bleomycin hydrolase.

Synthesis Analysis

The synthesis of “H-Arg-Ala-OH Acetate” could potentially involve solid-phase peptide synthesis. This method involves the formation of covalent bonds with the target substrate, displacing the more stable moiety into solution. The intermediate then reacts with water, which displaces the remaining part of the initial substrate and reforms the initial enzyme.

Molecular Structure Analysis

The IUPAC name for “H-Arg-Ala-OH Acetate” is (2S)-2-[((2S)-2-amino-5-{[amino(imino)methyl]amino}pentanoyl)amino]propanoic acid acetate. The InChI code for this compound is 1S/C9H19N5O3.C2H4O2/c1-5(8(16)17)14-7(15)6(10)3-2-4-13-9(11)12;1-2(3)4/h5-6H,2-4,10H2,1H3,(H,14,15)(H,16,17)(H4,11,12,13);1H3,(H,3,4)/t5-,6-;/m0./s1.

Physical And Chemical Properties Analysis

“H-Arg-Ala-OH Acetate” is a salt with a molecular weight of 305.33. It should be stored at 2-8°C.

Scientific Research Applications

• Synthesis Challenges in Peptide Research : The H-Ala-Arg-(Ala)6-Lys-OH sequence, related to H-Arg-Ala-OH Acetate, poses challenges in peptide synthesis, specifically in N alpha-Fmoc deprotection and coupling. Researchers have tested different chemical conditions and strategies to overcome these problems, demonstrating the importance of efficient bases in deprotection and double coupling techniques in synthesis (Dettin et al., 2009).

• Molecular Dynamics of Peptides : Molecular dynamics simulations of Lys- and Arg-containing Ala-based peptides (including sequences similar to H-Arg-Ala-OH Acetate) have been conducted to explore their folding processes. This research is significant for understanding the helix-forming propensities and the role of hydrogen bonds in stabilizing α-helical conformations (Janzsó et al., 2011).

• Thrombolytic Activity of Modified Peptides : Metabolites of H-Ala-Arg-Pro-Ala-Lys-OH, closely related to H-Arg-Ala-OH Acetate, have been modified to assess their thrombolytic activity. These studies aim to find new lead compounds for thrombolytic therapy (Zhao et al., 2004).

• Corrosion Inhibition Properties : The amino acid Arg, part of H-Arg-Ala-OH Acetate, has been studied for its corrosion inhibition effects. This research is relevant for understanding the protective properties of amino acids in various environments, including water and acids (Kaya et al., 2016).

• Angiotensin-Converting Enzyme Inhibition : Peptides derived from egg white proteins, including sequences with Arg and Ala, have shown inhibitory properties against angiotensin-converting enzyme (ACE), which is crucial for regulating blood pressure and has therapeutic implications (Miguel et al., 2004).

Safety and Hazards

The safety information for “H-Arg-Ala-OH Acetate” can be found in its Material Safety Data Sheet (MSDS).